(2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: (2S)-N-[[4-(3-fluorophenyl)oxan-4-yl]methyl]-1-prop-2-ynylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H25FN2O2/c1-2-10-23-11-4-7-18(23)19(24)22-15-20(8-12-25-13-9-20)16-5-3-6-17(21)14-16/h1,3,5-6,14,18H,4,7-13,15H2,(H,22,24)/t18-/m0/s1
• InChI Key: ZRYFJSBJONQIHB-SFHVURJKSA-N
• Canonical SMILES: C#CCN1CCCC1C(=O)NCC2(CCOCC2)C3=CC(=CC=C3)F
• Isomeric SMILES: C#CCN1CCC[C@H]1C(=O)NCC2(CCOCC2)C3=CC(=CC=C3)F
• Molecular Formula: C20H25FN2O2
• Molecular Weight: 344.4 g/mol

Description

(2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C20H25FN2O2 and its molecular weight is 344.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Development of Met Kinase Inhibitors : A study by Schroeder et al. (2009) discussed the identification of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors, highlighting the synthesis process and structural optimization for enhanced enzyme potency and selectivity (Schroeder et al., 2009).

• Aromatic Polyamides with Enhanced Solubility : Hsiao et al. (1999) synthesized a new series of aromatic polyamides derived from a bis(ether-carboxylic acid) showing remarkable solubility and thermal stability, which could be relevant for applications requiring materials with specific physical properties (Hsiao, Yang, & Lin, 1999).

Potential Applications

• Antiviral Research : Tamazyan et al. (2007) explored the potential anti-HIV properties of a pyrrolidine-2-carboxamide derivative, contributing to the ongoing search for effective HIV-1 non-nucleoside reverse transcriptase inhibitors (Tamazyan et al., 2007).

• Computational Chemistry and NLO Properties : Jayarajan et al. (2019) conducted experimental and computational studies on carboxamide derivatives to investigate their nonlinear optical (NLO) properties and molecular docking analyses, indicating potential applications in materials science and drug design (Jayarajan et al., 2019).